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Global Requlatory Status of Dimetridazole

. o Regulatory
Region/Jurisdiction Key Reasons & Notes
Status

European Union Not Approved Banned due to concerns about carcinogenic residues;

(EV) [1] prohibited as a feed additive [2].

United Kingdom Not Approved Listed as "Not approved” under the Veterinary Medicines

(GB) [1] Regulations (VMR) [1].

United States (USA) Banned The FDA bans its use in food-producing animals; the EPA lists
it as a substance with "significant new uses" subject to
reporting [3] [2].

Canada Banned [2] Use in food-producing animals is prohibited [2].

Other Regions Variable Use continues in some parts of Asia-Pacific, Africa, and

Latin America where regulatory oversight may be more
moderate [4].

Reasons for Regulatory Bans and Restrictions
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The widespread bans in the EU, North America, and other developed regions are primarily based on two

maj Or concerns:

e Carcinogenic and Mutagenic Potential: The core reason for the bans is the suspicion that
Dimetridazole may be carcinogenic. Regulatory agencies have determined that it poses an
unacceptable risk due to the potential for harmful residues to remain in edible animal tissues (like
meat and eggs), which could expose consumers to these risks [4] [2].

¢ Inadequate Methods for Residue Control: For a veterinary drug to be approved, regulators require
a reliable method to detect and measure its residue levels to ensure they are below safe limits. For
Dimetridazole, the available test methods have been deemed inadequate to guarantee consumer
safety, which is a significant regulatory hurdle [2].

Analytical Detection Methodologies

Even though its use is banned, monitoring for illegal residues is crucial. Dimetridazole is an analytical

standard used in forensic and toxicological testing [5]. Here are common experimental protocols for its

detection:

e Technique Selection: Common techniques include High-Performance Liquid Chromatography
(HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) [5].

e Sample Preparation: This typically involves homogenizing the tissue sample (e.g., poultry muscle,
liver, or kidney), followed by an extraction step using organic solvents to isolate Dimetridazole and its
metabolites from the sample matrix. A clean-up and concentration step is often necessary.

¢ Instrumental Analysis:

o GC-ECNI-MS: Gas Chromatography with Electron Capture Negative lonization Mass
Spectrometry has been used for highly sensitive determination of Dimetridazole in tissues [5].

o LC-MSIMS: Liquid Chromatography with Tandem Mass Spectrometry is now a gold standard
for its high selectivity and sensitivity in confirming and quantifying drug residues.

Molecular Mechanism of Action

Dimetridazole is a nitroimidazole-class drug that works by targeting the DNA of anaerobic microorganisms.

The following diagram illustrates its unique activation mechanism and bactericidal action.
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the anaerobic cell

2. Intracellular

nitroreductases

3. Reduction of nitro group
forms reactive intermediates
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bind to microbial DNA

5. DNA strand breaks and
inhibition of synthesis

6. Cell death

Click to download full resolution via product page

This mode of action is selectively toxic to anaerobic bacteria and protozoa because they possess the specific

nitroreductase enzymes required to activate the drug [1].

Conclusion

In summary, the legal landscape for Dimetridazole is clear: it is a prohibited substance in food animal
production across most of the developed world. Researchers and professionals should be aware that any

current use is likely limited to non-food animals or regions with less stringent veterinary drug regulations.
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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